molecular formula C15H18F3N5O B4342987 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

Cat. No.: B4342987
M. Wt: 341.33 g/mol
InChI Key: DYOZXIAMYYINDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide is a synthetic compound known for its unique structure and versatile applications in scientific research, including chemistry, biology, and medicine. This compound is characterized by the presence of a cyclopropyl group, a trifluoromethyl group, and two pyrazole rings, which contribute to its distinctive properties and reactivity.

Properties

IUPAC Name

2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-N-[(1,3-dimethylpyrazol-4-yl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18F3N5O/c1-9-11(7-22(2)20-9)6-19-14(24)8-23-12(10-3-4-10)5-13(21-23)15(16,17)18/h5,7,10H,3-4,6,8H2,1-2H3,(H,19,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYOZXIAMYYINDL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1CNC(=O)CN2C(=CC(=N2)C(F)(F)F)C3CC3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18F3N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

  • Synthesis of 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole

    • Step 1: : Cyclopropylamine reacts with trifluoroacetic acid to form cyclopropylamine trifluoroacetate.

    • Step 2: : The intermediate undergoes cyclization with hydrazine to form 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole.

  • Synthesis of N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

    • Step 1: : 1,3-dimethyl-1H-pyrazole reacts with chloromethyl acetate to form N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide.

  • Final Coupling

    • Step 1: : 5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole is coupled with N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide using a base such as potassium carbonate in an organic solvent like dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound typically involves:

  • Large-scale batch synthesis with optimized reaction conditions.

  • Continuous flow chemistry to ensure consistent quality and yield.

  • Use of automated reactors and precise control of temperature, pressure, and reagent addition.

Chemical Reactions Analysis

Types of Reactions

  • Oxidation

    • Undergoes oxidation in the presence of strong oxidizing agents like hydrogen peroxide, forming corresponding oxides.

  • Reduction

    • Reduced using reagents such as sodium borohydride to form reduced derivatives.

  • Substitution

    • Undergoes nucleophilic substitution reactions, where functional groups like halides can be substituted with other nucleophiles.

Common Reagents and Conditions

  • Oxidation: Hydrogen peroxide, catalytic amounts of transition metal catalysts.

  • Reduction: Sodium borohydride, lithium aluminum hydride.

  • Substitution: Nucleophiles like sodium methoxide, potassium cyanide.

Major Products Formed

  • Oxidation products include oxides and hydroxylated derivatives.

  • Reduction products include alcohols and amines.

  • Substitution products depend on the nucleophile used, such as ethers or nitriles.

Scientific Research Applications

2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide has extensive applications in various scientific fields:

Chemistry

  • Used as a building block in organic synthesis.

  • Acts as a catalyst in certain chemical reactions.

  • Helps in the development of novel materials.

Biology

  • Serves as a biochemical probe for studying enzyme activities.

  • Used in cell signaling pathway investigations.

Medicine

  • Explored as a potential drug candidate for various diseases.

  • Utilized in pharmacokinetic and pharmacodynamic studies.

Industry

  • Employed in the manufacturing of specialty chemicals.

  • Used in the development of agrochemicals and pesticides.

Mechanism of Action

The compound exerts its effects through multiple mechanisms:

  • Molecular Targets: : Binds to specific enzymes or receptors, modulating their activity.

  • Pathways Involved: : Influences signaling pathways, such as kinase and phosphatase pathways, affecting cellular responses.

Comparison with Similar Compounds

Unique Aspects

  • The presence of both cyclopropyl and trifluoromethyl groups enhances stability and bioavailability.

  • The dual pyrazole rings confer specific binding affinities.

Similar Compounds

  • 2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

  • 2-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

These compounds differ in their side chains but share core structural similarities, affecting their reactivity and applications.

How does that sit with you? Curious about diving deeper into any specific section?

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide
Reactant of Route 2
Reactant of Route 2
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.